N,4-dimethyl-N-(2-nitrophenyl)benzamide

• IUPAC Name: N,4-dimethyl-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C15H14N2O3/c1-11-7-9-12(10-8-11)15(18)16(2)13-5-3-4-6-14(13)17(19)20/h3-10H,1-2H3
• InChI Key: GLAGPMBWCYRKEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N(C)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

N,4-dimethyl-N-(2-nitrophenyl)benzamide, also known as DMNB, is a chemical compound that has been widely used in scientific research. It belongs to the class of organic compounds known as nitrobenzenes, which are characterized by the presence of a nitro group (-NO2) attached to a benzene ring. DMNB has been used as a fluorescent probe to study protein-ligand interactions, as well as a substrate for enzymes that catalyze the reduction of nitro groups.

Mechanism of Action

The mechanism of action of N,4-dimethyl-N-(2-nitrophenyl)benzamide as a fluorescent probe is based on the principle of fluorescence resonance energy transfer (FRET). FRET occurs when a fluorescent donor molecule (in this case, N,4-dimethyl-N-(2-nitrophenyl)benzamide) transfers energy to a nearby acceptor molecule (such as a protein) through non-radiative dipole-dipole interactions. The efficiency of FRET depends on the distance between the donor and acceptor molecules, as well as their relative orientation.
Biochemical and Physiological Effects:
N,4-dimethyl-N-(2-nitrophenyl)benzamide does not have any known biochemical or physiological effects on its own. However, it has been used as a substrate for enzymes that catalyze the reduction of nitro groups, such as nitroreductases. The reduction of N,4-dimethyl-N-(2-nitrophenyl)benzamide by these enzymes results in the formation of a fluorescent product, which can be detected and quantified using spectroscopic methods.

Advantages and Limitations for Lab Experiments

The main advantage of using N,4-dimethyl-N-(2-nitrophenyl)benzamide as a fluorescent probe is its high sensitivity to changes in the local environment. This makes it a useful tool for studying protein-ligand interactions and conformational changes. However, N,4-dimethyl-N-(2-nitrophenyl)benzamide has some limitations, such as its potential toxicity and the need for specialized equipment for fluorescence measurements.

Future Directions

There are several potential future directions for research involving N,4-dimethyl-N-(2-nitrophenyl)benzamide. One area of interest is the development of new fluorescent probes based on the structure of N,4-dimethyl-N-(2-nitrophenyl)benzamide, with improved sensitivity and selectivity for specific proteins or ligands. Another area of research is the application of N,4-dimethyl-N-(2-nitrophenyl)benzamide as a substrate for the development of new nitroreductase-based therapies for cancer and other diseases. Finally, there is a need for further studies to determine the safety and toxicity of N,4-dimethyl-N-(2-nitrophenyl)benzamide, particularly in vivo, before it can be used in clinical applications.

Scientific Research Applications

N,4-dimethyl-N-(2-nitrophenyl)benzamide has been used as a fluorescent probe to study protein-ligand interactions. It has been shown to bind to a variety of proteins, including bovine serum albumin, lysozyme, and human serum albumin. The fluorescence of N,4-dimethyl-N-(2-nitrophenyl)benzamide is highly sensitive to changes in the local environment, such as pH and ionic strength, making it a useful tool for studying protein conformational changes and ligand binding kinetics.